Cas no 1111109-07-9 (5-(4-ethoxy-2-methylphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(4-ethoxy-2-methylphenyl)-1H-pyrimidin-2-one
• CAS No: 1111109-07-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD11876902
• CID: 2606696
• PubChem ID: 53222357
• Update Time: 2025-10-31

5-(4-ethoxy-2-methylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxy-2-methylphenyl)-1H-pyrimidin-2-one
• 1111109-07-9
• 5-(4-Ethoxy-2-methylphenyl)-2-hydroxypyrimidine, 95%
• 5-(4-Ethoxy-2-methylphenyl)pyrimidin-2(1H)-one
• MFCD11876902
• DTXSID10686839
• 5-(4-Ethoxy-2-methylphenyl)pyrimidin-2-ol
• 5-(4-ETHOXY-2-METHYLPHENYL)-2-HYDROXYPYRIMIDINE

• MDL： MFCD11876902
• Inchi： 1S/C13H14N2O2/c1-3-17-11-4-5-12(9(2)6-11)10-7-14-13(16)15-8-10/h4-8H,3H2,1-2H3,(H,14,15,16)
• InChI Key： CMTMWMRDHGBUIS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2C=NC(NC=2)=O)=C(C)C=1

Computed Properties

• Exact Mass: 230.105527694Da
• Monoisotopic Mass: 230.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(4-ethoxy-2-methylphenyl)-1H-pyrimidin-2-one

5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One: A Comprehensive Overview

The compound 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One (CAS No. 1111109-07-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyrimidine ring structure, exhibits a wide range of potential applications, particularly in drug discovery and advanced material synthesis. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

Pyrimidine derivatives like 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One are known for their versatility in chemical reactions. The presence of the ethoxy and methyl substituents on the aromatic ring introduces steric and electronic effects that can significantly influence the compound's reactivity and selectivity. These features make it an ideal candidate for exploring novel synthetic pathways and for designing molecules with tailored biological activities.

Recent studies have highlighted the potential of 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One as a precursor in the synthesis of bioactive compounds. For instance, researchers have reported its use in the development of kinase inhibitors, which are critical in anticancer drug design. The ability to modify the substituents on the aromatic ring further expands its utility in creating molecules with enhanced pharmacokinetic profiles.

In addition to its role in medicinal chemistry, 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One has also been explored for its applications in materials science. Its rigid structure and conjugated system make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent breakthroughs in crystal engineering have enabled the formation of high-quality thin films, which are essential for these applications.

The synthesis of 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One typically involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized these processes to achieve higher yields and better purity levels. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

From a structural perspective, 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One exhibits a fascinating balance between rigidity and flexibility. The pyrimidine ring provides a rigid framework that stabilizes key interactions, while the ethoxy and methyl groups introduce flexibility that can be exploited for molecular recognition. This duality is particularly advantageous in designing molecules with specific binding affinities or catalytic activities.

Recent computational studies have provided deeper insights into the electronic properties of 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One. Using density functional theory (DFT), researchers have mapped out its molecular orbitals and analyzed its charge distribution patterns. These findings have been instrumental in predicting its reactivity under various conditions and in designing experiments to validate these predictions.

The integration of experimental and computational approaches has been pivotal in advancing our understanding of 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One's properties. For example, spectroscopic techniques such as NMR and IR have been used to confirm its molecular structure, while X-ray crystallography has provided detailed information about its crystal packing arrangements.

Looking ahead, the continued exploration of 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One is expected to yield even more exciting discoveries. Its role as a building block in complex molecule synthesis is likely to expand further as new synthetic strategies are developed. Additionally, its potential applications in areas such as sensors, nonlinear optics, and energy storage devices are currently being investigated with promising results.

In conclusion, 5-(4-Ethoxy-2-Methylphenyl)-1H-Pyrimidin-2-One (CAS No. 1111109-07-9) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile properties, and wide-ranging applications make it a compound of significant interest to researchers across multiple disciplines. As our understanding of this molecule continues to grow, so too will its impact on both scientific research and industrial innovation.